Cas no 1443355-31-4 (3-Fluoro-4-[(1-piperidino)methyl]thiophenol)

• Product Name: 3-Fluoro-4-[(1-piperidino)methyl]thiophenol
• CAS No: 1443355-31-4
• MF: C₁₂H₁₆FNS
• MW: 225.325545310974
• MDL: MFCD19443074
• CID: 5180274
• Update Time: 2026-03-05

3-Fluoro-4-[(1-piperidino)methyl]thiophenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-[(1-piperidino)methyl]thiophenol

• MDL： MFCD19443074
• Inchi： 1S/C12H16FNS/c13-12-8-11(15)5-4-10(12)9-14-6-2-1-3-7-14/h4-5,8,15H,1-3,6-7,9H2
• InChI Key： FGAMKTFVCNHTBF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCCCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 3-Fluoro-4-[(1-piperidino)methyl]thiophenol

Introduction to 3-Fluoro-4-[(1-piperidino)methyl]thiophenol (CAS No. 1443355-31-4)

3-Fluoro-4-[(1-piperidino)methyl]thiophenol, with the CAS number 1443355-31-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenols, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 3-Fluoro-4-[(1-piperidino)methyl]thiophenol, including the presence of a fluorine atom and a piperidine moiety, contribute to its distinct chemical and biological properties.

The molecular formula of 3-Fluoro-4-[(1-piperidino)methyl]thiophenol is C₁₂H₁₅FNS, and its molecular weight is approximately 226.29 g/mol. The compound is characterized by its aromatic thiophenol core, which is substituted with a fluoro group at the 3-position and a piperidine-containing methyl group at the 4-position. These structural elements play crucial roles in determining the compound's reactivity, solubility, and biological activity.

In recent years, 3-Fluoro-4-[(1-piperidino)methyl]thiophenol has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as an antioxidant. Thiophenols, in general, are known for their ability to scavenge free radicals and protect cells from oxidative damage. The presence of the fluorine atom in 3-Fluoro-4-[(1-piperidino)methyl]thiophenol enhances its lipophilicity, potentially improving its cellular uptake and distribution. This makes it an attractive candidate for developing new antioxidant agents.

Beyond its antioxidant properties, 3-Fluoro-4-[(1-piperidino)methyl]thiophenol has also shown promise in modulating various signaling pathways involved in inflammation and pain. Studies have demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. By suppressing NF-κB activation, 3-Fluoro-4-[(1-piperidino)methyl]thiophenol may help reduce inflammation and alleviate pain symptoms.

In addition to its anti-inflammatory effects, 3-Fluoro-4-[(1-piperidino)methyl]thiophenol has been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce nociceptive responses in animal models of pain. The mechanism underlying its analgesic activity is not yet fully understood but may involve interactions with opioid receptors or other pain-modulating pathways.

The pharmacokinetic properties of 3-Fluoro-4-[(1-piperidino)methyl]thiophenol have also been studied to assess its suitability for therapeutic use. Research has indicated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. However, more detailed studies are needed to fully characterize its metabolism, distribution, and elimination in humans.

In terms of safety, preliminary toxicological evaluations have suggested that 3-Fluoro-4-[(1-piperidino)methyl]thiophenol has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include in vitro cytotoxicity tests, genotoxicity studies, and in vivo toxicity studies in animal models.

The potential therapeutic applications of 3-Fluoro-4-[(1-piperidino)methyl]thiophenol have led to increased interest from both academic researchers and pharmaceutical companies. Several ongoing research projects are focused on optimizing the compound's structure to enhance its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop novel formulations that can improve the delivery and efficacy of this compound.

In conclusion, 3-Fluoro-4-[(1-piperidino)methyl]thiophenol (CAS No. 1443355-31-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.